Novel rhenium(iii, iv, and v) tetradentate N2O2Schiff base mononuclear and dinuclear complexes†

Dalton Transactions Pub Date: 2013-06-27 DOI: 10.1039/C3DT51198G

Abstract

Reaction of (Bu4N)[ReOCl4] with the tetradentate Schiff base ligand α,α′-[(1,1-dimethylethylene)dinitrilo]di-o-cresol (sal2ibnH2) yields cis-[ReVOCl(sal2ibn)], which quickly forms trans-[μ-O(ReVO(sal2ibn))2] in solution. The dinuclear complex can also be isolated by the addition of base (Et3N) to the reaction mixture. Conversely, the mononuclear complex can be trapped as cis-[ReVO(NCS)(sal2ibn)] by addition of (Bu4N)SCN to the reaction mixture. Reduction of cis-[ReVO(NCS)sal2ibn] with triphenylphosphine gives the rare trans-[ReIII(NCS)(PPh3)(sal2ibn)] and unique μ-oxo Re(IV) dimer trans-[μ-O(ReIV(NCS)(sal2ibn))2]. All of the complexes were characterized by 1H and 13C NMR, FT-IR spectroscopy, electrospray ionization mass spectrometry (ESI-MS), cyclic voltammetry and single crystal X-ray diffraction.

Graphical abstract: Novel rhenium(iii, iv, and v) tetradentate N2O2 Schiff base mononuclear and dinuclear complexes
Novel rhenium(iii, iv, and v) tetradentate N2O2Schiff base mononuclear and dinuclear complexes†
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